Cas no 13679-70-4 (5-Methyl-2-thiophenecarboxaldehyde)

5-Methyl-2-thiophenecarboxaldehyde Properties

Names and Identifiers

• 5-Methyl-2-thiophenecarboxaldehyde
• 5-Methylthiophene-2-carboxaldehyde
• 5-Methyl-thiophen-2-aldehyde
• 5-Methylthiophene-2-aldehyde
• 5-methylthiophene-2-carbaldehyde
• 5-METHYL-2-THIOPHENECARBALDEHYDE
• 2-Formyl-5-methylthiophene
• NSC 87542
• FEMA 3209
• AKOS B015983
• TIMTEC-BB SBB004249
• 5-Methyl-2-thenaldehyde
• 5-Methyl-2-thienaldehyde
• 2-FORMYL-5-METHYLTHIOPHEN
• 5-Methyl-2-formylthiophene
• AKOS BBS-00003245
• LABOTEST-BB LT00936047
• 2-Thiophenecarboxaldehyde, 5-methyl-
• 5-Methyl-2-thiophene carboxaldehyde
• 5-Methyl-2-thiophencarboxaldehyde
• thiophene, 2-Methyl, 5-formyl
• 5-METHYL-2-THIOPHENE-CARBOXALDEHYDE
• Thiophen-2-carboxaldehyde, 5-methyl
• UDF14S00
• +Expand

• MDL： MFCD00005434
• InChIKey： VAUMDUIUEPIGHM-UHFFFAOYSA-N
• Inchi： 1S/C6H6OS/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
• SMILES： S1C(C([H])=O)=C([H])C([H])=C1C([H])([H])[H]
• BRN： 106896

Computed Properties

• Exact Mass: 126.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 8
• Complexity: 92.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 1.86900
• PSA: 45.31000
• Refractive Index: n20/D 1.583(lit.)
• Boiling Point: 114 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• FEMA: 3209
• Solubility: Soluble in ether and ethanol.
• Color/Form: Golden liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.17 g/mL at 25 °C(lit.)

5-Methyl-2-thiophenecarboxaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT, AIR SENSITIVE
• FLUKA BRAND F CODES：8

5-Methyl-2-thiophenecarboxaldehyde Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone